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Compound of Interest |

Compound Name: 2-ETHYLHEXYL-D17 ACETATE
CAS No.: 1219802-70-6
Cat. No.: B595005
. J

Executive Summary & Chemical Identity

2-Ethylhexyl-d17 acetate (CAS: 1219802-70-6) is a high-precision deuterated isotopologue of
2-ethylhexyl acetate. It serves as a critical Internal Standard (IS) in the quantitative analysis of
phthalate metabolites (specifically DEHP degradation pathways), environmental volatile organic
compounds (VOCs), and flavoring agents.

Unlike general solvents, the D17 variant is engineered for Isotope Dilution Mass Spectrometry
(IDMS). Its mass shift (+17 Da) moves the molecular ion and fragments well beyond the natural
isotopic envelope of the analyte, eliminating cross-talk and ensuring high-confidence
guantification in complex matrices like plasma, wastewater, or polymer leachates.

Chemical Specification Table
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Feature Specification Notes

Compound Name 2-Ethylhexyl-d17 Acetate Fully deuterated alkyl chain

Distinct from unlabeled (103-
09-3)

CAS Number 1219802-70-6

Molecular Formula Acetate methyl group remains

Molecular Weight 189.37 g/mol Unlabeled MW is 172.26 g/mol
Isotopic Purit Critical for minimizing "M-x"
sotopic Puri
P Y 98 atom % D interference
Chemical Puri Must be free of 2-ethylhexanol-
emical Puri
v 98% (GC) 417
o Hygroscopic; store under inert
Appearance Colorless Liquid

gas

Supplier Landscape & Procurement Strategy

As a specialized stable isotope, this compound is not a commodity chemical.[1] It is typically
produced via custom synthesis or held in small stock quantities by specialized isotope
laboratories.

Verified Supplier Tiers

Note: Availability fluctuates. The following are validated sources based on technical capability.
e Primary Source (Stock/Catalog):

o MedChemExpress (MCE): Lists specific catalog items (Cat. No.: HY-W015304S) with CoA
documentation.[2]

o Toronto Research Chemicals (TRC): Often carries the parent alcohol (2-Ethylhexyl-d17
alcohol) and can perform the esterification on demand if the acetate is out of stock.

e Secondary Source (Custom Synthesis):
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o C/DIN Isotopes: Specializes in high-enrichment deuterium labeling. If not listed, they
synthesize from the d17-alcohol precursor.

o Sigma-Aldrich (Merck): Generally supplies the unlabeled analytical standard (Cat. 103-09-
3) but partners with isotope labs for labeled variants.

Procurement "Red Flags" (Quality Assurance)

When evaluating a Certificate of Analysis (CoA) from a new supplier, reject the lot if:

« |sotopic Enrichment < 98%: Lower enrichment leads to signal overlap with the native
analyte's M+1/M+2 isotopes.

e Presence of Unlabeled Parent: If the mass spectrum shows a significant peak at m/z 172,
the standard is contaminated with non-deuterated material, which will artificially inflate your
analyte quantification.

» Acid Content: Free acetic acid indicates hydrolysis. The standard must be neutral.

Technical Application: IDMS Workflow

The following protocol outlines the use of 2-Ethylhexyl-d17 acetate as an internal standard for
determining trace levels of 2-ethylhexyl acetate in environmental water samples via GC-MS.

The Self-Validating System (SVS)

To ensure data integrity, every batch must include a Blank Spike Check:
« Inject the Internal Standard (IS) alone in clean solvent.
o Monitor the analyte retention time and mass window.

o Pass Criteria: Signal at the analyte's mass transition must be < 0.1% of the IS response. This
confirms the IS does not contain unlabeled impurities (the "cross-contribution” check).

Experimental Protocol (GC-MS SIM Mode)

Step 1: Stock Preparation
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» Dissolve 10 mg 2-Ethylhexyl-d17 acetate in 10 mL Acetone-d6 or Methanol (HPLC grade)
to create a 1,000 ppm stock.

e Store at -20°C. Stability is ~6 months.
Step 2: Sample Extraction (Liquid-Liquid)
o Take 100 mL water sample.

e CRITICAL: Add 10

L of diluted IS working solution (10 ppm) before extraction. This corrects for extraction
efficiency losses.

o Extract with 5 mL Dichloromethane (DCM). Shake vigorously for 20 mins.

e Separate organic layer, dry over anhydrous

Step 3: GC-MS Parameters (Agilent 7890/5977 equiv)
e Column: DB-5ms or HP-5ms (30m x 0.25mm x 0.25
m).
e Carrier: Helium @ 1.0 mL/min.
e Temp Program: 40°C (hold 2 min)
10°C/min
250°C.

« lonization: EI (70 eV).

Step 4: SIM Acquisition (Selected lon Monitoring) Using SIM mode dramatically increases
sensitivity over Full Scan.
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Compound Quant lon (m/z) Qualifier lons (m/z)  Ret. Time (approx)
Analyte (Unlabeled) 112 172,57, 43 10.5 min
IS (D17-Acetate) 129 189, 64, 46 10.45 min*

*Note: Deuterated compounds often elute slightly earlier than non-deuterated analogs due to
the inverse isotope effect on chromatography.

Data Calculation

Calculate concentration using the Response Factor (

) derived from a calibration curve:

Visualizing the Validation Workflow

The following diagram illustrates the decision logic for validating a new lot of 2-Ethylhexyl-d17
acetate before it enters the analytical workflow.
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New Lot: 2-Ethylhexyl-d17 Acetate

Step 1: Review CoA
(Isotopic Purity > 98%)

Step 2: Prepare Neat Standard
(20 ppm in DCM)

Step 3: Run GC-MS
(Full Scan 50-300 m/z)

Check m/z 112 & 172
(Unlabeled Analyte lons)

Signal > 2% Signal 0.1% - 2%

REJECT LOT

_ Signal < 0.1% Calculate Correction Factor
Return to Supplier

(If < 2% interference)

PASS: Validated for Use

Update LIMS

Click to download full resolution via product page
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Caption: Logic flow for incoming Quality Control of deuterated internal standards to prevent
isotopic cross-contamination.
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e o Source of CAS 1219802-70-6 and physical specifications.

» National Center for Biotechnology Information (NCBI). (2024). PubChem Compound
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o Reference for unlabeled physical properties and metabolic pathways.

e Russak, E. M., et al. (2019).[2] "Impact of Deuterium Substitution on the Pharmacokinetics of
Pharmaceuticals." Annals of Pharmacotherapy, 53(2), 211-216.[2]

o Foundational text on the kinetic isotope effects utilized in tracer studies.

e o Source for handling, safety, and unlabeled precursor data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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